2-(2,4-dichlorophenoxy)-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[2-[3-(trifluoromethyl)pyrazol-1-yl]ethyl]acetamide
• InChI: InChI=1S/C14H12Cl2F3N3O2/c15-9-1-2-11(10(16)7-9)24-8-13(23)20-4-6-22-5-3-12(21-22)14(17,18)19/h1-3,5,7H,4,6,8H2,(H,20,23)
• InChI Key: OTEIGBHEXVBSGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)OCC(=O)NCCN2C=CC(=N2)C(F)(F)F
• Molecular Formula: C14H12Cl2F3N3O2
• Molecular Weight: 382.2 g/mol
• CAS No.: 1448077-79-9

Description

The compound “2-(2,4-dichlorophenoxy)-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)acetamide” is a derivative of 2-(2,4-dichlorophenoxy)acetic acid. These derivatives are promising anti-inflammatory agents capable of selectively inhibiting the COX-2 enzyme.

Synthesis Analysis

The synthesis of this compound involves the addition of aromatic amines to 2-(2,4-dichlorophenoxy)-N-(2,2,2-trichloro-1-isothiocyanatoethyl)acetamide. The target products were obtained in 58–72% yield.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

• Coordination Complexes with Pyrazole-Acetamide Derivatives : Research involving pyrazole-acetamide derivatives, closely related to the compound , has led to the synthesis of novel Co(II) and Cu(II) coordination complexes. These complexes exhibit significant in vitro antioxidant activities, as assessed by DPPH, ABTS, and FRAP methods (Chkirate et al., 2019).

Synthesis and Structural Characterization

• Novel Pyrazole Derivative Synthesis : A study describes the synthesis and characterization of ethyl 1-(2,4-dimethylphenyl)-3-methyl-5-phenyl-1H-pyrazole-4-carboxylate, a pyrazole derivative related to the compound of interest. The study emphasizes its synthesis, crystal structure, and antioxidant properties (Naveen et al., 2021).

• Crystal Structure Analysis : Another study focused on the synthesis and crystal structure of Ethyl 5-acetamido-4-(4-chlorophenyl)-2-methyl-6-oxo-5,6-dihydro-4 H-pyran-3-carboxylate, showcasing the importance of structural analysis in understanding the properties of such compounds (Xiao-lon, 2015).

Nonlinear Optical Properties

• Study of Nonlinear Optical Properties : Research on 2-(4-chlorophenyl)-N-(2-iodophenyl)acetamide and 2-(4-chlorophenyl)-N-(pyrazin-2-yl)acetamide, closely related to the requested compound, investigated their nonlinear optical properties. These properties are crucial for applications in photonic devices like optical switches and modulators (Castro et al., 2017).

Biological Evaluation and Synthesis

• Biological Evaluation of Pyrazole Derivatives : A comprehensive study synthesized functionalized pyrazoles and evaluated their biological activities. The study found that certain compounds exhibit anticancer, antiangiogenic, and antioxidant properties (Kumar et al., 2018).

• Anticancer Drug Synthesis and Analysis : The synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide and its confirmation as an anticancer drug through in silico modeling studies highlights the significance of structural analysis in drug development (Sharma et al., 2018).

Mechanism of Action

The synthesized compounds effectively interact with the active site of COX-2 and surpass 2-(2,4-dichlorophenoxy)acetic acid in terms of the strength of the complex formed with this enzyme.